Cas no 2138-78-5 (Benzoic acid,3-fluoro-2-(2-naphthalenylcarbonyl)-)

• Product Name: Benzoic acid,3-fluoro-2-(2-naphthalenylcarbonyl)-
• CAS No: 2138-78-5
• MF: C₁₈H₁₁FO₃
• MW: 294.276548624039
• CID: 284268
• PubChem ID: 282459
• Update Time: 2025-04-19

Benzoic acid,3-fluoro-2-(2-naphthalenylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-fluoro-2-(2-naphthalenylcarbonyl)-
• 3-fluoro-2-(naphthalene-2-carbonyl)benzoic acid
• 3-Fluor-2-(naphtho-2-yl)-benzoesaeure
• 3-fluoro-2-(naphthalen-2-ylcarbonyl)benzoic acid
• AC1L5WIG
• AC1Q5D1V
• AR-1F3226
• CHEMBL2005986
• CTK4E6633
• NSC135940
• NSC171259
• NSC-171259
• DTXSID10300321
• NSC-135940
• 2138-78-5
• NCI60_001384

• Inchi： 1S/C18H11FO3/c19-15-7-3-6-14(18(21)22)16(15)17(20)13-9-8-11-4-1-2-5-12(11)10-13/h1-10H,(H,21,22)
• InChI Key： NMIQJZPPFGDGRR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=O)O)=C1C(C1=CC=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 294.06923
• Monoisotopic Mass: 294.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37